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Compound of Interest

Compound Name: Fpmint

Cat. No.: B15611113

Essential Safety and Handling Guide for Fpmint

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount when handling specialized chemical compounds. This guide
provides essential, immediate safety and logistical information for the handling and disposal of
Fpmint (CAS No. 924866-33-1), a potent and selective inhibitor of Equilibrative Nucleoside
Transporter 2 (ENT2).

Key Safety and Physical Information

Fpmint is a white to off-white solid powder. While a comprehensive Safety Data Sheet (SDS)
with specific quantitative exposure limits for Fpmint is not publicly available, safety protocols
can be established based on its structural components, including a piperazine derivative, and
general principles for handling potent research-grade chemicals.
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Parameter Information Source

4-((4-(2-fluorophenyl)piperazin-

) 1-ylymethyl)-6-imino-N-
Chemical Name o
(naphthalen-2-yl)-1,3,5-triazin-

2-amine
CAS Number 924866-33-1 [1]
Molecular Formula C24H24FN7
Molecular Weight 429.49 g/mol
Appearance Solid powder

Based on related piperazine
compounds: Harmful if
) swallowed, causes skin
Primary Hazards o [2][3]
irritation, and may cause
serious eye damage. May

cause respiratory irritation.

Store in a cool, dry, well-
ventilated area in a tightly
Storage closed container. [4]
Recommended storage at 2-
8°C.

Personal Protective Equipment (PPE)

A systematic approach to personal safety is crucial when working with Fpmint. The following
PPE is mandatory to minimize exposure and ensure user safety.

1. Eye and Face Protection:

e Requirement: Chemical safety goggles and a face shield are mandatory to protect against
splashes and fine particulates.[5]

» Specification: Safety glasses must conform to EN166 (EU) or OSHA 29 CFR 1910.133 (US)
standards.
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. Hand Protection:
Requirement: Chemical-resistant gloves are required.

Specification: While specific glove breakthrough times for Fpmint are not available, for
related aromatic amines, butyl rubber and viton gloves are recommended. Nitrile gloves may
offer limited protection for short-term use. Always inspect gloves for degradation or
perforation before use.

. Protective Clothing:

Requirement: A buttoned lab coat, long pants, and closed-toe shoes are required. For tasks
with a higher risk of exposure, such as handling larger quantities or potential for spills, a
chemical-resistant apron or coveralls should be worn.[5]

. Respiratory Protection:

Requirement: All work with solid Fpmint must be conducted in a designated area, such as a
certified chemical fume hood or a glove box, to minimize inhalation exposure.[5] If these are
not available, a NIOSH-approved respirator with an appropriate particulate filter should be
used.

Operational Plan: Safe Handling and Disposal

A structured workflow is essential for the safe handling and disposal of Fpmint. The following
diagrams outline the necessary steps from preparation to post-handling procedures.
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Figure 1: Workflow for Safe Handling of Fpmint

Click to download full resolution via product page

Workflow for Safe Handling of Fpmint
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Experimental Protocol: Preparation of Fpmint Stock
Solution

The following is a standard protocol for preparing a stock solution of Fpmint for use in cell-
based assays.

Materials:

Fpmint powder

Dimethyl sulfoxide (DMSO)

Sterile microcentrifuge tubes

Calibrated analytical balance

Pipettes and sterile, filtered pipette tips

Vortex mixer

Procedure:

o Preparation: Perform all steps in a certified chemical fume hood. Ensure all materials are
sterile.

e Weighing: Carefully weigh the desired amount of Fpmint powder into a sterile
microcentrifuge tube using a calibrated analytical balance.

o Dissolving: Add the appropriate volume of DMSO to the microcentrifuge tube to achieve the
desired stock solution concentration. Fpmint is soluble in DMSO at 2 mg/mL.

o Mixing: Tightly cap the tube and vortex thoroughly until the Fpmint is completely dissolved.

o Storage: Store the stock solution at -20°C for long-term storage or 2-8°C for short-term use.
Aliquoting the stock solution is recommended to avoid repeated freeze-thaw cycles.

» Working Solution: When ready to use, thaw an aliquot of the stock solution and dilute it to the
final working concentration in the appropriate cell culture medium.
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Disposal Plan

Proper disposal of Fpmint and associated waste is critical to prevent environmental
contamination and ensure regulatory compliance.

Solid Waste
(Unused Fpmint, Contaminated PPE)

Liquid Waste
(Stock solutions, Experimental media)

Sharps Waste
(Contaminated needles, pipette tips)
|. Waste Collection and Segregation
Use Designated, Labeled
Hazardous Waste Containers
E(eep Containers Securely SealecD

Il. Containerization

Arrange Pickup Through Institutional
Environmental Health & Safety (EHS)

Dispose of Through a
Licensed Chemical Waste Disposal Company

[ll. Final Disposal

Figure 2: Fpmint Waste Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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